molecular formula C7H6N2O2 B8430603 4-Methyl-2,1,3-benzoxadiazol-5-ol

4-Methyl-2,1,3-benzoxadiazol-5-ol

Cat. No. B8430603
M. Wt: 150.13 g/mol
InChI Key: OOJMLIWXSQPRRN-UHFFFAOYSA-N
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Patent
US09206199B2

Procedure details

To a solution of 5-methoxy-4-methyl-2,1,3-benzoxadiazole (3.00 g, 18.2 mmol) in 120 mL of DCE was added 17.6 mL of BBr3 at one portion and the mixture was stirred at reflux for 12 hours under Ar, then the solvent was removed under reduced pressure and the residue was purified by silica gel column to give 4-methyl-2,1,3-benzoxadiazol-5-ol.
Quantity
3 g
Type
reactant
Reaction Step One
Name
Quantity
17.6 mL
Type
reactant
Reaction Step One
Name
Quantity
120 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
C[O:2][C:3]1[CH:11]=[CH:10][C:6]2=[N:7][O:8][N:9]=[C:5]2[C:4]=1[CH3:12].B(Br)(Br)Br>ClCCCl>[CH3:12][C:4]1[C:5]2[C:6](=[N:7][O:8][N:9]=2)[CH:10]=[CH:11][C:3]=1[OH:2]

Inputs

Step One
Name
Quantity
3 g
Type
reactant
Smiles
COC1=C(C=2C(=NON2)C=C1)C
Name
Quantity
17.6 mL
Type
reactant
Smiles
B(Br)(Br)Br
Name
Quantity
120 mL
Type
solvent
Smiles
ClCCCl

Conditions

Stirring
Type
CUSTOM
Details
the mixture was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 12 hours under Ar
Duration
12 h
CUSTOM
Type
CUSTOM
Details
the solvent was removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
the residue was purified by silica gel column

Outcomes

Product
Name
Type
product
Smiles
CC1=C(C=CC2=NON=C21)O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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